3-methyl-7-[4-(1H-pyrazol-3-yl)benzoyl]-1-oxa-3,7-diazaspiro[4.5]decan-2-one

• IUPAC Name: 3-methyl-9-[4-(1H-pyrazol-5-yl)benzoyl]-1-oxa-3,9-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C18H20N4O3/c1-21-11-18(25-17(21)24)8-2-10-22(12-18)16(23)14-5-3-13(4-6-14)15-7-9-19-20-15/h3-7,9H,2,8,10-12H2,1H3,(H,19,20)
• InChI Key: WHSHTCUODNRNPJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCCN(C2)C(=O)C3=CC=C(C=C3)C4=CC=NN4)OC1=O
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

3-methyl-7-[4-(1H-pyrazol-3-yl)benzoyl]-1-oxa-3,7-diazaspiro[4.5]decan-2-one is a synthetic compound with potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.5]decan-2-one.

Mechanism of Action

The exact mechanism of action of 3-methyl-7-[4-(1H-pyrazol-3-yl)benzoyl]-1-oxa-3,7-diazaspiro[4.5]decan-2-one is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways involved in inflammation, tumor growth, and viral replication.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the expression of various genes and proteins involved in inflammation, tumor growth, and viral replication. It has also been shown to reduce the production of reactive oxygen species and pro-inflammatory cytokines. In addition, this compound has been found to have low toxicity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-7-[4-(1H-pyrazol-3-yl)benzoyl]-1-oxa-3,7-diazaspiro[4.5]decan-2-one in lab experiments is its potential as a lead compound for drug discovery. This compound has shown promising results in various studies and may serve as a starting point for the development of new drugs. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 3-methyl-7-[4-(1H-pyrazol-3-yl)benzoyl]-1-oxa-3,7-diazaspiro[4.5]decan-2-one. One direction is to further investigate its potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. Another direction is to explore its anti-tumor and anti-viral properties and its potential as a treatment for cancer and viral infections. Additionally, future research could focus on improving the solubility and bioavailability of this compound to enhance its efficacy in lab experiments and potential clinical applications.
Conclusion:
In conclusion, this compound is a synthetic compound with potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies. Its potential as a lead compound for drug discovery, anti-inflammatory, anti-tumor, and anti-viral properties, and low toxicity make it an attractive target for future research.

Synthesis Methods

The synthesis of 3-methyl-7-[4-(1H-pyrazol-3-yl)benzoyl]-1-oxa-3,7-diazaspiro[4.5]decan-2-one has been reported in various studies. One of the most commonly used methods involves the reaction of 4-(1H-pyrazol-3-yl)benzoic acid with 3-methyl-1,2-diaminopropane in the presence of a coupling agent such as N,N'-carbonyldiimidazole. The resulting product is then treated with oxalyl chloride and 1,4-dioxane to obtain the final compound.

Scientific Research Applications

3-methyl-7-[4-(1H-pyrazol-3-yl)benzoyl]-1-oxa-3,7-diazaspiro[4.5]decan-2-one has potential applications in scientific research, particularly in the field of drug discovery. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties in various studies. It has also been investigated for its potential as a treatment for Alzheimer's disease and other neurodegenerative disorders.